Cas no 1392491-67-6 (N-(5-bromothiophen-2-yl)-N-butylacetamide)

• Product Name: N-(5-bromothiophen-2-yl)-N-butylacetamide
• CAS No: 1392491-67-6
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• MDL: MFCD23380657
• CID: 5189493
• Update Time: 2026-03-05

N-(5-bromothiophen-2-yl)-N-butylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromothiophen-2-yl)-N-butylacetamide
• Acetamide, N-(5-bromo-2-thienyl)-N-butyl-

• MDL： MFCD23380657
• Inchi： 1S/C10H14BrNOS/c1-3-4-7-12(8(2)13)10-6-5-9(11)14-10/h5-6H,3-4,7H2,1-2H3
• InChI Key： WGKPFNBRAVFZFN-UHFFFAOYSA-N
• SMILES： C(N(C1SC(Br)=CC=1)CCCC)(=O)C

Additional information on N-(5-bromothiophen-2-yl)-N-butylacetamide

N-(5-Bromothiophen-2-yl)-N-butylacetamide: A Comprehensive Overview

The compound N-(5-bromothiophen-2-yl)-N-butylacetamide (CAS No. 1392491-67-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising properties. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of N-(5-bromothiophen-2-yl)-N-butylacetamide.

N-(5-Bromothiophen-2-yl)-N-butylacetamide is an organobromine compound that combines a thiophene ring with an acetamide group. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. The bromine substituent at the 5-position of the thiophene ring further enhances its chemical versatility. The acetamide group, consisting of an amide linkage attached to an ethyl chain, adds hydrophilic characteristics to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of organobromine compounds in organic synthesis and catalysis. The bromine atom in N-(5-bromothiophen-2-yl)-N-butylacetamide serves as a leaving group in nucleophilic substitution reactions, enabling the construction of diverse molecular architectures. This property has been exploited in the development of novel materials for optoelectronic devices and sensors.

The synthesis of N-(5-bromothiophen-2-yl)-N-butylacetamide typically involves a multi-step process that includes bromination of thiophene derivatives followed by acylation. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a recent study reported the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of applications, N-(5-bromothiophen-2-yl)-N-butylacetamide has shown promise in drug discovery efforts. Its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research. Additionally, this compound has been utilized as an intermediate in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The electronic properties of thiophene-based compounds have also made them attractive candidates for use in organic electronics. Recent advancements in thin-film transistor technology have incorporated derivatives of N-(5-bromothiophen-2-yl)-N-butylacetamide, demonstrating improved charge transport characteristics compared to traditional materials.

Furthermore, the hydrophilic nature of the acetamide group in N-(5-bromothiophen-2-yl)-N-butylacetamide facilitates its use in polymer chemistry. Researchers have explored its role as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties.

In conclusion, N-(5-bromothiophen-2-yl)-N-butylacetamide (CAS No. 1392491-67-6) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique combination of structural features and functional groups positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing technological and therapeutic innovations is likely to expand further.